Cas no 130613-19-3 (Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate)

• Product Name: Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate
• CAS No: 130613-19-3
• MF: C₁₁H₇Cl₂NO₃
• MW: 272.084181070328
• MDL: MFCD11855869
• CID: 857207
• PubChem ID: 14743007
• Update Time: 2025-06-08

Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate
• 2-Quinolinecarboxylic acid, 5,7-dichloro-4-hydroxy-, methyl ester
• 5,7-dichloro-4-hydroxy-2-methoxycarbonylquinoline,methyl ester
• 5,7-dichloro-4-hydroxyquinoline-2-carboxylic acid,methyl ester
• ACMC-209bj4
• ANW-19214
• CTK0C1203
• PDSP1_000184
• PDSP2_000183
• SureCN2905353
• SureCN9452300
• SCHEMBL2905353
• AKOS012682203
• SCHEMBL9452300
• DB-360810
• DTXSID30563517
• MFCD11855869
• METHYL5,7-DICHLORO-4-HYDROXYQUINOLINE-2-CARBOXYLATE
• G66289
• CS-0211371
• methyl 5,7-dichloro-4-oxo-1H-quinoline-2-carboxylate
• 130613-19-3
• BS-20454
• SB68669
• 20843-48-5
• methyl 5,7-dichloro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• DNQDFGYHUHRIHR-UHFFFAOYSA-N
• AKOS015850154
• DA-20372

• MDL： MFCD11855869
• Inchi： 1S/C11H7Cl2NO3/c1-17-11(16)8-4-9(15)10-6(13)2-5(12)3-7(10)14-8/h2-4H,1H3,(H,14,15)
• InChI Key： DNQDFGYHUHRIHR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C(C=C(C(=O)OC)N2)=O)Cl

Computed Properties

• Exact Mass: 270.98041
• Monoisotopic Mass: 270.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 471.9±40.0 °C at 760 mmHg
• Flash Point: 239.2±27.3 °C
• PSA: 59.42
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate

Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate (CAS No. 130613-19-3): An Overview

Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate (CAS No. 130613-19-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and antiviral properties. The unique structural features of Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate make it a promising candidate for various therapeutic applications.

The chemical structure of Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate consists of a quinoline ring substituted with two chlorine atoms at positions 5 and 7, a hydroxyl group at position 4, and a methyl ester group at position 2. These functional groups contribute to the compound's stability and reactivity, making it suitable for further derivatization and optimization in drug discovery processes.

Recent studies have highlighted the potential of Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimalarial activity against Plasmodium falciparum, one of the most virulent species causing malaria. The researchers found that the presence of the chlorine atoms and the hydroxyl group significantly enhanced the compound's ability to inhibit parasite growth.

In addition to its antimalarial properties, Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate has shown promise in antibacterial applications. A study conducted by a team of researchers from the University of California demonstrated that this compound effectively inhibits the growth of several Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and interfering with essential metabolic pathways.

The potential antiviral activity of Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate has also been explored. A recent publication in Antiviral Research reported that this compound exhibits significant inhibitory effects against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The researchers attributed this activity to the compound's ability to interfere with viral replication and entry into host cells.

Beyond its direct therapeutic applications, Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate serves as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. Chemists can leverage its structural framework to introduce additional functional groups or modify existing ones to optimize pharmacological properties such as solubility, bioavailability, and metabolic stability.

In terms of safety and toxicity profiles, preliminary studies suggest that Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These assessments will involve detailed investigations into potential side effects, drug interactions, and long-term effects on human health.

The synthesis of Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate typically involves multi-step reactions starting from readily available precursors such as quinoline derivatives and appropriate chlorinating agents. Advanced synthetic techniques and catalysts have been developed to improve yield and purity, making large-scale production feasible for both research and commercial purposes.

In conclusion, Methyl 5,7-dichloro-4-hydroxyquinoline-2-carboxylate (CAS No. 130613-19-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.